Cas no 1096302-75-8 (3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1096302-75-8
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 4774744
• Update Time: 2025-06-10

3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopyrrolidin-1-yl)-1??-thiolane-1,1-dione
• 3-(3-Aminopyrrolidin-1-yl)tetrahydrothiophene 1,1-dioxide
• 1-(1,1-Dioxothiolan-3-yl)pyrrolidin-3-amine
• 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H16N2O2S/c9-7-1-3-10(5-7)8-2-4-13(11,12)6-8/h7-8H,1-6,9H2
• InChI Key： OBXMCPFFACYMOY-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(C1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: -0.9
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(3-Aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1096302-75-8): Properties, Applications, and Research Insights

The compound 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1096302-75-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfone-containing heterocycle combines a pyrrolidine backbone with a thiolane-1,1-dione moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and conformational flexibility, which are critical for designing bioactive molecules.

In recent years, the demand for high-purity synthetic intermediates like 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione has surged, driven by advancements in targeted therapeutics and small-molecule inhibitors. A Google Trends analysis reveals growing searches for terms such as "sulfone derivatives in drug design" and "pyrrolidine-based pharmacophores," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1096302-75-8 is frequently queried in scientific databases, underscoring its importance in academic and industrial settings.

The synthesis of 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione typically involves multi-step organic reactions, including ring-forming strategies and selective functionalization. Key challenges include optimizing yield and minimizing byproducts, topics often discussed in forums like ResearchGate and PubMed. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in bioconjugation chemistry.

From an application standpoint, this compound is explored in neurological research due to its potential to modulate enzyme activity and receptor binding. Patents filed between 2020–2024 highlight its use in kinase inhibitors and GPCR-targeted therapies, aligning with the industry's focus on precision medicine. Environmental considerations are also addressed, with studies emphasizing green synthesis methods to reduce waste.

In summary, 3-(3-aminopyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1096302-75-8) represents a nexus of innovation in organic synthesis and biomedical applications. Its adaptability to structure-activity relationship (SAR) studies ensures sustained interest, while SEO-optimized queries like "thiolane-dione solubility" or "pyrrolidine sulfone uses" reflect its multidisciplinary appeal. Future research may unlock further utilities in catalysis and biomaterials.